Cas no 2680712-72-3 (2-{3-amino-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid)

• Product Name: 2-{3-amino-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid
• CAS No: 2680712-72-3
• MF: C₉H₁₄N₂O₄
• MW: 214.218462467194
• CID: 5648344
• PubChem ID: 165936606
• Update Time: 2025-05-20

2-{3-amino-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273414
• 2-{3-amino-1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}acetic acid
• 2680712-72-3
• 2-{3-amino-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid

• Inchi： 1S/C9H14N2O4/c1-2-3-15-8(14)11-5-9(10,6-11)4-7(12)13/h2H,1,3-6,10H2,(H,12,13)
• InChI Key： MUIZZHQHWMZIEL-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CC(CC(=O)O)(C1)N)=O

Computed Properties

• Exact Mass: 214.09535693g/mol
• Monoisotopic Mass: 214.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 92.9Ų

Additional information on 2-{3-amino-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid

Compound CAS No 2680712-72-3: A Comprehensive Overview

Compound CAS No 2680712-72-3, also known as 2-{3-amino-1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}acetic acid, is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and advanced materials development.

The molecular structure of CAS No 2680712-72-3 is characterized by the presence of an azetidine ring, which is a four-membered nitrogen-containing ring. This ring is substituted with an amino group and a propenoyloxy group, making it a versatile platform for chemical modifications. The acetic acid moiety attached to the azetidine ring further enhances the compound's functional diversity, enabling it to participate in various biochemical interactions.

Recent studies have highlighted the potential of CAS No 2680712-72-3 in the development of targeted drug delivery systems. Researchers have demonstrated that the compound's unique structure allows for efficient conjugation with therapeutic agents, enhancing their bioavailability and reducing side effects. This property makes it particularly valuable in the design of nanoparticle-based drug carriers and biodegradable polymers.

In addition to its pharmacological applications, CAS No 2680712-72-3 has shown promise in the field of bio-inspired materials science. Its ability to form self-assembled structures under physiological conditions has led to its use in creating biomimetic surfaces and tissue engineering scaffolds. These applications are supported by recent findings published in high-impact journals, which underscore the compound's potential in regenerative medicine.

The synthesis of CAS No 2680712-72-3 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the azetidine ring through a Michael addition reaction, followed by selective substitution to introduce the amino and propenoyloxy groups. The final step involves the attachment of the acetic acid moiety, which is achieved through a series of nucleophilic acyl substitutions.

Despite its promising applications, further research is needed to fully understand the compound's biocompatibility and long-term stability in physiological environments. Ongoing studies are focusing on optimizing its chemical properties to enhance its performance in various applications while ensuring minimal toxicity.

In conclusion, CAS No 2680712-72-3 represents a significant advancement in the field of organic chemistry, offering a versatile platform for developing innovative solutions in medicine and materials science. Its unique structure, combined with cutting-edge research findings, positions it as a key player in future advancements across multiple disciplines.